5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 5-(4-methoxyphenyl)-1,2-dihydro-1,2,4-triazole-3-thione
• InChI: InChI=1S/C9H9N3OS/c1-13-7-4-2-6(3-5-7)8-10-9(14)12-11-8/h2-5H,1H3,(H2,10,11,12,14)
• InChI Key: USRWSSVQAGNWRI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NC(=S)NN2
• Molecular Formula: C9H9N3OS
• DSSTOX Substance ID: DTXSID00974575
• Molecular Weight: 207.25 g/mol
• CAS RN: 5914-70-5

Description

5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol (MPTT) is an organic compound with a unique structure that has been extensively studied in recent years due to its potential applications in scientific research. MPTT has been used in various fields such as organic synthesis, drug development, and biochemistry. MPTT is an important building block in the synthesis of many other compounds and has been used in the synthesis of several drugs. In addition, MPTT has several biochemical and physiological effects that could be useful in laboratory experiments.

Scientific Research Applications

Inhibition of Linoleate Oxygenase Activity (ALOX15)

5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol: has been investigated for its ability to selectively inhibit the catalytic activity of rabbit ALOX15, an enzyme involved in lipid peroxidation. . The compound’s structural features likely contribute to its allosteric inhibition.

Antioxidant Properties

Derivatives of 5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol have demonstrated antioxidant effects. .

Cytotoxic Effects on Tumor Cells

Ether and ester derivatives of 5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol exhibit cytotoxic effects on certain tumor cell lines. .

Synthesis of 1,2-Dihydroisoquinolines

The compound’s structural motifs have been utilized in the synthesis of 1,2-dihydroisoquinolines, which possess biological and medicinal activities. .

Mechanism of Action

Target of Action

Similar compounds with a 4-methoxyphenyl group have been found to inhibit the activity of15-lipoxygenases (ALOX15) . ALOX15 is a lipid peroxidizing enzyme that plays a significant role in various cancer and inflammation models .

Mode of Action

Related compounds have been shown to inhibit alox15 in a substrate-specific manner . In silico docking studies and molecular dynamics simulations suggest that these compounds occupy the substrate-binding pocket of one monomer, while the substrate fatty acid binds at the catalytic center of another monomer within the ALOX15 dimer . This interaction alters the enzyme–inhibitor interactions, leading to reduced inhibitory potency .

Biochemical Pathways

The inhibition of alox15 by similar compounds affects the metabolism of linoleic acid and arachidonic acid . These metabolites play a pathophysiological role in various cancer and inflammation models .

Result of Action

The inhibition of alox15 by similar compounds can potentially alter the production of metabolites derived from linoleic acid and arachidonic acid . These changes could influence various biological processes, including those involved in cancer and inflammation .